Cas no 2877651-70-0 (2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877651-70-0
• MF: C₁₉H₂₃F₂N₃O₂S
• MW: 395.466630220413
• CID: 5309096
• PubChem ID: 165432337
• Update Time: 2025-05-20

2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887881
• 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8358
• 2877651-70-0
• 1-(4,6-Difluoro-2-benzothiazolyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C19H23F2N3O2S/c20-13-10-15(21)18-16(11-13)27-19(23-18)24-5-1-12(2-6-24)9-17(25)22-14-3-7-26-8-4-14/h10-12,14H,1-9H2,(H,22,25)
• InChI Key： OIZRUELIKBMXJM-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(F)C=C(F)C=C3S2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 395.14790448g/mol
• Monoisotopic Mass: 395.14790448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.42±0.20(Predicted)

Additional information on 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877651-70-0)

2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, with the CAS number 2877651-70-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their aromatic heterocyclic core and have been extensively studied for their diverse biological activities.

The molecular structure of 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is particularly noteworthy. The presence of the 4,6-difluoro substitution on the benzothiazole ring and the piperidine moiety linked to an acetamide group imparts specific chemical and biological properties that make it a promising candidate for drug development. The fluoro substitutions enhance the lipophilicity and metabolic stability of the molecule, while the piperidine ring contributes to its conformational flexibility and binding affinity to target proteins.

Recent studies have highlighted the potential of 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with their metabolic pathways and inducing apoptosis. The selective toxicity towards cancer cells is attributed to its ability to disrupt mitochondrial function and induce oxidative stress, which are critical for cancer cell survival.

The pharmacokinetic profile of 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide has been extensively evaluated in various animal models. Results from these studies have demonstrated favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound has shown low toxicity and minimal side effects in preclinical trials, which is a crucial factor for its potential clinical translation.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and quality of life. These findings have generated considerable excitement in the scientific community and have paved the way for larger-scale clinical studies.

In conclusion, 2-[1-(4,6-difluoro-1,3-benzothiazol-2-yl)piperidin-4-y)-N-(oxan--y)acetamide (CAS No. 2877651--0) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Its unique molecular structure and favorable pharmacological properties make it an attractive molecule for further research and clinical investigation. As ongoing studies continue to unravel its full potential, this compound holds great promise for improving patient outcomes and advancing medical treatments.